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Compound of Interest

Compound Name: Disperse red 50

Cat. No.: B085672

A comprehensive review of carrier performance in polyester dyeing, offering insights for
researchers and textile scientists. Due to a lack of direct comparative studies on Disperse Red
50 with a range of specified carriers in the available literature, this guide presents a
comparative analysis based on data from studies using other disperse dyes. This information
provides valuable insights into the relative performance of various carriers, which is indicative
of their potential effects on the dyeing of Disperse Red 50.

The dyeing of polyester fibers with disperse dyes, such as Disperse Red 50, typically requires
high temperatures (around 130°C) to achieve good dye penetration and fixation. Carrier dyeing
is a well-established method that facilitates the dyeing process at lower temperatures, typically
at the boil (100°C), by promoting the swelling of the polyester fibers and increasing the
solubility of the disperse dye in the dyebath. This guide provides a comparative overview of
different types of carriers, their performance characteristics, and the experimental protocols for
their evaluation.

Performance of Conventional vs. Eco-Friendly
Carriers

Recent research has focused on the development of eco-friendly carriers to replace
conventional carriers, many of which are associated with environmental and health concerns.
The following table summarizes a comparative study on the performance of conventional and
eco-friendly carriers in the dyeing of polyester with different disperse dyes.
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Data for conventional and eco-friendly carriers with C.l. Disperse Red 60, Yellow 211, and Red
167.1 is adapted from a study by Souissi et al. (2021)[1][2]. Data for the general comparison of
non-eco-friendly and eco-friendly carriers is from a study by Al-Etaibi and El-Apasery (2019),
where the specific disperse dyes were not named[3][4][5].

Experimental Protocols

The following are generalized experimental protocols for the comparative evaluation of carriers
in the dyeing of polyester fabric with disperse dyes.

Dyeing Procedure

o Preparation of Dyebath: A dyebath is prepared with a specific concentration of the disperse
dye (e.g., 1-2% on weight of fabric), a dispersing agent (e.g., 1 g/L), and a carrier at a
specified concentration. The pH of the dyebath is adjusted to a weakly acidic range (typically
4.5-5.5) using acetic acid. The liquor ratio (the ratio of the weight of the dyebath to the weight
of the fabric) is typically maintained at 1:10 to 1:20.
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» Dyeing Process: The polyester fabric is introduced into the dyebath at a starting temperature
of around 60°C. The temperature is then raised to the dyeing temperature (e.g., 100°C for
carrier dyeing) at a rate of 2°C/minute. Dyeing is carried out at this temperature for a
specified duration, typically 60-90 minutes.

o After-treatment (Reduction Clearing): After dyeing, the fabric is rinsed with water. A reduction
clearing process is then carried out to remove any unfixed dye from the fiber surface, which
improves wash fastness. This is typically done by treating the fabric in a solution containing
sodium hydrosulfite (e.g., 2 g/L) and sodium hydroxide (e.g., 2 g/L) at 60-70°C for 15-20
minutes.

e Final Rinsing and Drying: The fabric is thoroughly rinsed with hot and cold water and then
dried.

Evaluation of Dyed Fabric

o Color Yield (K/S Value): The color yield on the dyed fabric is determined by measuring the
spectral reflectance of the fabric using a spectrophotometer. The Kubelka-Munk equation is
then used to calculate the K/S value, which is proportional to the concentration of the dye on
the fabric.

 Fastness Properties:

o Wash Fastness: This is evaluated according to standard methods such as ISO 105-C06 or
AATCC Test Method 61. The test involves washing the dyed fabric in a solution containing
a standard detergent and assessing the color change of the fabric and the staining of
adjacent undyed fabrics (e.g., cotton, wool).

o Light Fastness: This is determined according to standards like ISO 105-B02 or AATCC
Test Method 16. The dyed fabric is exposed to a xenon arc lamp, which simulates sunlight,
and the degree of fading is assessed by comparing it with a set of blue wool standards.

o Rubbing Fastness (Crocking): This is tested according to ISO 105-X12 or AATCC Test
Method 8. The test measures the amount of color transferred from the dyed fabric to a
standard white cotton cloth when rubbed under specified conditions (dry and wet).
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Experimental Workflow

The following diagram illustrates a typical experimental workflow for a comparative study of
different carriers in Disperse Red 50 dyeing.
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Caption: Experimental workflow for comparative carrier study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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